Cas no 1261775-88-5 (3-Bromo-2'-fluoro-5'-iodopropiophenone)

3-Bromo-2'-fluoro-5'-iodopropiophenone is a halogenated aromatic ketone with a molecular formula of C9H7BrFIO. This compound features a propiophenone backbone substituted with bromine at the 3-position, fluorine at the 2'-position, and iodine at the 5'-position, offering distinct reactivity for synthetic applications. Its multi-halogenated structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in cross-coupling reactions and further functionalization. The presence of both electron-withdrawing and heavy halogen substituents enhances its utility in nucleophilic substitution and metal-catalyzed transformations. High purity and well-defined reactivity ensure consistent performance in complex organic syntheses. Proper handling is required due to potential sensitivity to light and moisture.

3-Bromo-2'-fluoro-5'-iodopropiophenone structure

1261775-88-5 structure

Product Name:3-Bromo-2'-fluoro-5'-iodopropiophenone

CAS No:1261775-88-5

MF:C₉H₇BrFIO

MW:356.958157777786

CID:4964557

Update Time:2025-10-30

3-Bromo-2'-fluoro-5'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2'-fluoro-5'-iodopropiophenone
- Inchi： 1S/C9H7BrFIO/c10-4-3-9(13)7-5-6(12)1-2-8(7)11/h1-2,5H,3-4H2
- InChI Key： HYPVIMFVBZBRQC-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1)C(CCBr)=O)F

Computed Properties

Exact Mass: 355.87090 g/mol
Monoisotopic Mass: 355.87090 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1
Molecular Weight: 356.96

3-Bromo-2'-fluoro-5'-iodopropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013034357-250mg	3-Bromo-2'-fluoro-5'-iodopropiophenone	1261775-88-5	97%	250mg	489.60 USD	2021-06-22
Alichem	A013034357-500mg	3-Bromo-2'-fluoro-5'-iodopropiophenone	1261775-88-5	97%	500mg	839.45 USD	2021-06-22
Alichem	A013034357-1g	3-Bromo-2'-fluoro-5'-iodopropiophenone	1261775-88-5	97%	1g	1,519.80 USD	2021-06-22

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Additional information on 3-Bromo-2'-fluoro-5'-iodopropiophenone

Recent Advances in the Study of 3-Bromo-2'-fluoro-5'-iodopropiophenone (CAS: 1261775-88-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2'-fluoro-5'-iodopropiophenone (CAS: 1261775-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-Bromo-2'-fluoro-5'-iodopropiophenone as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel kinase inhibitors and other targeted therapies. Its halogen-rich structure makes it an attractive candidate for further chemical modifications, enabling the exploration of new pharmacophores. Researchers have successfully utilized this compound in the synthesis of potent inhibitors for various disease-related kinases, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 3-Bromo-2'-fluoro-5'-iodopropiophenone exhibit promising activity against several cancer cell lines, including those resistant to conventional therapies. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, has been a focal point of recent investigations. These findings suggest its potential as a lead compound for the development of next-generation anticancer agents.

Moreover, advancements in synthetic methodologies have enabled the efficient production of 3-Bromo-2'-fluoro-5'-iodopropiophenone with high purity and yield, addressing previous challenges in scalability. Recent publications have detailed innovative catalytic systems and reaction conditions that optimize the synthesis process, thereby facilitating its broader application in research and development.

In conclusion, the ongoing research on 3-Bromo-2'-fluoro-5'-iodopropiophenone (CAS: 1261775-88-5) underscores its significance as a valuable tool in chemical biology and drug discovery. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic applications, paving the way for novel treatments in oncology and beyond.